Cas no 90036-91-2 (2(1H)-Phenanthrenone, dodecahydro-8a-methyl-)

2(1H)-Phenanthrenone, dodecahydro-8a-methyl- structure
90036-91-2 structure
Product Name:2(1H)-Phenanthrenone, dodecahydro-8a-methyl-
CAS No:90036-91-2
MF:C15H24O
MW:220.350464820862
CID:795848
PubChem ID:71430611
Update Time:2025-04-19

2(1H)-Phenanthrenone, dodecahydro-8a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Phenanthrenone, dodecahydro-8a-methyl-
    • 8a-methyl-1,3,4,4a,4b,5,6,7,8,9,10,10a-dodecahydrophenanthren-2-one
    • 90036-91-2
    • 8a-Methyldodecahydrophenanthren-2(1H)-one
    • DTXSID10849225
    • Inchi: 1S/C15H24O/c1-15-8-3-2-4-14(15)13-6-5-12(16)10-11(13)7-9-15/h11,13-14H,2-10H2,1H3
    • InChI Key: TVXHEQIVBVARMC-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C(C1)CCC1(C)CCCCC12

Computed Properties

  • Exact Mass: 220.182715385g/mol
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų
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